Cas no 1891226-54-2 (2-(2,3,5,6-tetrafluorophenyl)propan-1-amine)

• Product Name: 2-(2,3,5,6-tetrafluorophenyl)propan-1-amine
• CAS No: 1891226-54-2
• MF: C₉H₉F₄N
• MW: 207.168076276779
• CID: 6535190
• PubChem ID: 117295409
• Update Time: 2025-09-18

2-(2,3,5,6-tetrafluorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3,5,6-tetrafluorophenyl)propan-1-amine
• 1891226-54-2
• EN300-1825040

• Inchi： 1S/C9H9F4N/c1-4(3-14)7-8(12)5(10)2-6(11)9(7)13/h2,4H,3,14H2,1H3
• InChI Key： DPHRADGNADLUDH-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1C(C)CN)F)F)F

Computed Properties

• Exact Mass: 207.06711194g/mol
• Monoisotopic Mass: 207.06711194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2,3,5,6-tetrafluorophenyl)propan-1-amine

Introduction to 2-(2,3,5,6-tetrafluorophenyl)propan-1-amine (CAS No. 1891226-54-2)

2-(2,3,5,6-tetrafluorophenyl)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1891226-54-2, is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms in a phenyl ring, which often enhances its metabolic stability, bioavailability, and binding affinity to biological targets. The structural motif of 2-(2,3,5,6-tetrafluorophenyl)propan-1-amine combines a propylamine side chain with a tetrafluorophenyl group, making it a versatile scaffold for drug discovery and development.

The tetrafluorophenyl moiety is particularly noteworthy due to its unique electronic and steric properties. The introduction of four fluorine atoms into the aromatic ring increases the lipophilicity of the molecule while simultaneously reducing its reactivity. This modification is often employed to improve the pharmacokinetic profile of drug candidates, as fluorinated compounds tend to exhibit longer half-lives and greater resistance to enzymatic degradation. In recent years, the synthesis and application of fluorinated amines have been extensively studied for their potential in modulating various biological pathways.

In the context of modern drug design, 2-(2,3,5,6-tetrafluorophenyl)propan-1-amine has been explored as a key intermediate in the development of novel therapeutic agents. Its structural features make it an attractive candidate for further derivatization to create molecules with enhanced binding affinity and selectivity. For instance, researchers have investigated its utility in designing kinase inhibitors, where the fluorinated phenyl ring can serve as a critical pharmacophore for interacting with target proteins. The propylamine group provides a flexible hinge region that can be further modified to optimize receptor binding.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies for compounds like 2-(2,3,5,6-tetrafluorophenyl)propan-1-amine. These methodologies allow scientists to predict binding interactions with high precision, facilitating the rapid identification of lead compounds for further experimental validation. The integration of machine learning algorithms has further accelerated this process by enabling predictive modeling based on large datasets of known drug candidates. Such innovations are particularly relevant in the quest for new treatments against complex diseases such as cancer and inflammatory disorders.

The synthetic route to 2-(2,3,5,6-tetrafluorophenyl)propan-1-amine involves multi-step organic transformations that highlight the importance of fluorine chemistry in modern pharmaceutical synthesis. Key steps typically include halogenation reactions followed by nucleophilic substitution or cross-coupling processes to introduce the desired functional groups. The use of palladium-catalyzed reactions has been particularly effective in constructing complex fluorinated aryl structures with high yields and purity. These synthetic strategies are critical for ensuring that pharmaceutical intermediates meet stringent quality standards before advancing into clinical trials.

The pharmacological potential of 2-(2,3,5,6-tetrafluorophenyl)propan-1-amine has been demonstrated through several preclinical studies. Researchers have observed promising activity in models of inflammation and pain management due to its ability to modulate neurotransmitter receptors and cytokine pathways. Additionally, its structural similarity to known bioactive molecules suggests that it may serve as a foundation for developing next-generation therapeutics with improved efficacy and reduced side effects. The compound’s stability under physiological conditions also makes it an attractive candidate for oral administration or other non-invasive delivery methods.

In conclusion, 2-(2,3,5,6-tetrafluorophenyl)propan-1-amine (CAS No. 1891226-54-2) represents a significant advancement in fluorinated amine chemistry with broad applications in drug discovery and development. Its unique structural features offer advantages in terms of metabolic stability and target binding affinity, making it a valuable asset for medicinal chemists seeking innovative solutions for therapeutic challenges. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an increasingly important role in shaping the future of pharmaceutical innovation.